2-(Isopropylsulfonyl)benzoic acid
Overview
Description
2-(Isopropylsulfonyl)benzoic acid is a chemical compound with the molecular formula C10H12O4S . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with an isopropylsulfonyl group attached .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, benzoic acid and its derivatives are known to participate in a variety of chemical reactions. For example, they can undergo reactions at the carboxyl group or even at the aromatic ring .Physical and Chemical Properties Analysis
This compound is a crystalline solid. The molecular weight is 228.26 .Scientific Research Applications
General Applications and Properties
- 2-(Isopropylsulfonyl)benzoic acid, as a derivative of benzoic acid, shares some common properties and uses with benzoic acid and its related compounds. Benzoic acid is an aromatic carboxylic acid found naturally in plant and animal tissues and can also be produced by microorganisms. Its derivatives, including various benzenic compounds, are widely used as antibacterial and antifungal preservatives and as flavoring agents in food, cosmetics, hygiene, and pharmaceutical products. Due to their widespread occurrence, production, and uses, these compounds are found in various environmental media like water, soil, and air (del Olmo, Calzada, & Nuñez, 2017).
Thermodynamic and Phase Behavior
- Benzoic acid serves as a model compound in pharmaceutical research, especially in process design. Understanding the thermodynamic phase behavior of benzoic acid and its mixtures with water and organic solvents is crucial. The phase equilibria that determine stability and solubility have been studied, providing insights into the behavior of benzoic acid and its derivatives in various conditions (Reschke, Zherikova, Verevkin, & Held, 2016).
Crystallization Studies
- Studies on the adsorption and crystallization of benzoic acid in different porous carriers from supercritical CO2 solutions have shown that the crystallinity of benzoic acid particles obtained inside certain matrices depends on crystallization conditions. This research is significant for pharmaceutical applications, particularly for stabilizing amorphous forms of organic compounds to improve drug bioavailability (Gorle, Smirnova, & Arlt, 2010).
Electrochemical Detection
- Research on polyaniline/Al bismuthate composite nanorods for the effective detection of benzoic acid has been conducted. This study is significant in the fields of pharmaceutical, food, and chemistry industries, as it provides a method for rapid detection of benzoic acid, a common preservative (Pei et al., 2020).
Catalytic and Chemical Transformations
- Benzoic acid derivatives, including isopropylbenzoic acids, are essential in catalytic and chemical transformations. For instance, Pd(II)-catalyzed meta-C–H functionalizations of benzoic acid derivatives provide synthetically useful tools for organic synthesis, highlighting their significance in creating structurally complex molecules (Li et al., 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Biochemical Pathways
, benzoic acid derivatives are known to be involved in various biochemical pathways. For instance, they can participate in the shikimate pathway for the biosynthesis of phenolic acids .
Pharmacokinetics
Benzoic acid derivatives are generally well-absorbed and can be metabolized in the liver, often conjugated to glycine and excreted as hippuric acid .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Isopropylsulfonyl)benzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
Properties
IUPAC Name |
2-propan-2-ylsulfonylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-7(2)15(13,14)9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZDZBRGVFNGGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001279092 | |
Record name | 2-[(1-Methylethyl)sulfonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001279092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20884-63-3 | |
Record name | 2-[(1-Methylethyl)sulfonyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20884-63-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(1-Methylethyl)sulfonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001279092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(propane-2-sulfonyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.